Cas no 80451-84-9 (5-Ketomannose)

• Product Name: 5-Ketomannose
• CAS No: 80451-84-9
• MF: C₆H₁₀O₆
• MW: 178.140002727509
• CID: 2000147
• PubChem ID: 11194651
• Update Time: 2025-06-08

5-Ketomannose Chemical and Physical Properties

Names and Identifiers

• 5-keto-D-mannose
• 5-ketomannose
• 6-aldo-D-fructose
• D-lyxo-hexos-5-ulose
• D-lyxo-[5]hexosulose
• 80451-84-9
• MK157791
• SCHEMBL4621053
• D- lyxo- Hexos- 5- ulose
• (2S,3R,4S)-2,3,4,6-tetrahydroxy-5-oxohexanal
• 5-Ketomannose

• Inchi： 1S/C6H10O6/c7-1-3(9)5(11)6(12)4(10)2-8/h1,3,5-6,8-9,11-12H,2H2/t3-,5-,6-/m1/s1
• InChI Key： ZAVYLQGLQYIKKF-UYFOZJQFSA-N
• SMILES： O[C@H]([C@@H](C=O)O)[C@@H](C(CO)=O)O

Computed Properties

• Exact Mass: 178.04773803Da
• Monoisotopic Mass: 178.04773803Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.1
• Topological Polar Surface Area: 115Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 5-Ketomannose

Recent Advances in the Study of 5-Ketomannose (CAS: 80451-84-9): A Promising Compound in Chemical Biology and Pharmaceutical Research

5-Ketomannose (CAS: 80451-84-9) is a rare sugar derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique ketone functional group at the C-5 position of the mannose ring, has been the subject of numerous studies aimed at exploring its biochemical properties, synthetic pathways, and therapeutic potential. Recent advancements in synthetic methodologies and analytical techniques have enabled researchers to delve deeper into the mechanistic insights and practical applications of 5-Ketomannose, making it a focal point in the field of glycobiology and drug development.

One of the key areas of research involving 5-Ketomannose is its role as a precursor or intermediate in the synthesis of biologically active molecules. Studies have demonstrated its utility in the preparation of glycosylated compounds, which are pivotal in the development of novel therapeutics targeting infectious diseases, cancer, and metabolic disorders. For instance, recent work published in the Journal of Medicinal Chemistry highlighted the use of 5-Ketomannose in the synthesis of glycomimetics that exhibit potent inhibitory effects against viral glycoproteins, offering a promising avenue for antiviral drug development.

In addition to its synthetic applications, 5-Ketomannose has also been investigated for its intrinsic biological activities. Research conducted at leading academic institutions has revealed that this compound can modulate cellular signaling pathways, particularly those involved in immune response and inflammation. A 2023 study published in Nature Chemical Biology reported that 5-Ketomannose acts as a ligand for specific lectin receptors, thereby influencing macrophage polarization and cytokine production. These findings suggest its potential as an immunomodulatory agent, with implications for treating autoimmune diseases and chronic inflammatory conditions.

The structural elucidation and characterization of 5-Ketomannose have been facilitated by advanced spectroscopic techniques such as NMR and mass spectrometry. Recent publications in Analytical Chemistry have detailed novel protocols for the quantification and purity assessment of 5-Ketomannose in complex biological matrices, ensuring its reliable use in both research and industrial settings. Furthermore, computational modeling studies have provided insights into the conformational dynamics of 5-Ketomannose, aiding in the design of more stable and bioactive derivatives.

Despite these advancements, challenges remain in the large-scale production and clinical translation of 5-Ketomannose. Current synthetic routes often involve multi-step processes with low yields, prompting researchers to explore enzymatic and biocatalytic approaches. A 2024 review in Biotechnology Advances summarized recent progress in the use of engineered enzymes for the efficient and sustainable production of 5-Ketomannose, highlighting its potential for commercialization. Additionally, ongoing preclinical studies are evaluating the pharmacokinetics and safety profiles of 5-Ketomannose-based compounds, with preliminary results indicating favorable bioavailability and minimal toxicity.

In conclusion, 5-Ketomannose (CAS: 80451-84-9) represents a versatile and promising compound in the realm of chemical biology and pharmaceutical research. Its unique structural features and diverse biological activities make it a valuable tool for drug discovery and development. Continued interdisciplinary efforts in synthetic chemistry, glycobiology, and pharmacology are expected to further unlock the potential of 5-Ketomannose, paving the way for innovative therapeutic strategies and industrial applications.